Cas no 2248289-62-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate is a specialized heterocyclic compound combining isoindole and oxadiazole moieties, offering unique reactivity and structural versatility. The tert-butyl group enhances steric stability, while the 1,2,4-oxadiazole ring contributes to its potential as a pharmacophore or intermediate in medicinal chemistry. The ester linkage provides a reactive site for further functionalization, making it valuable in synthetic applications. Its rigid, fused-ring system may impart desirable physicochemical properties, such as improved thermal stability or binding affinity in target interactions. This compound is particularly suited for research in drug discovery, agrochemical development, and materials science, where tailored heterocyclic frameworks are critical.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate structure
2248289-62-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate
CAS No:2248289-62-3
MF:C15H13N3O5
MW:315.280823469162
CID:5923296
PubChem ID:165727297
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6515521
    • 2248289-62-3
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate
    • Inchi: 1S/C15H13N3O5/c1-15(2,3)14-16-10(17-22-14)13(21)23-18-11(19)8-6-4-5-7-9(8)12(18)20/h4-7H,1-3H3
    • InChI Key: VSGPEQYEFVGWQM-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C)=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

  • Exact Mass: 315.08552052g/mol
  • Monoisotopic Mass: 315.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 103Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Pricemore >>

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1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2248289-62-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2248289-62-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 5-tert-butyl-1,2,4-oxadiazole carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate has surged due to their role in addressing global challenges such as antimicrobial resistance and crop protection. The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and bioactivity, making it a hotspot in medicinal chemistry. This aligns with trending searches on "heterocyclic compounds in drug development" and "sustainable agrochemicals," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 2248289-62-3 involves multi-step organic reactions, including cyclization and esterification, to achieve high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications. Its isoindole-1,3-dione fragment also contributes to its photophysical properties, sparking interest in materials science for applications like organic electronics.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate is often discussed in forums focusing on "green chemistry" and "scalable synthetic routes." Optimizing its production to reduce waste and energy consumption is a priority, resonating with the growing emphasis on sustainable manufacturing. Additionally, its potential as a building block for bioconjugation and prodrug design has made it a subject of interest in biopharmaceutical innovation.

In summary, CAS No. 2248289-62-3 represents a convergence of chemistry, biology, and materials science. Its structural complexity and functional diversity position it as a valuable tool for researchers tackling modern scientific challenges, from drug discovery to advanced material engineering. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation innovations.

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